(2-cyclobutyl-2-methoxyethyl)(methyl)amine hydrochloride

• IUPAC Name: 2-cyclobutyl-2-methoxy-N-methylethanamine;hydrochloride
• InChI: InChI=1S/C8H17NO.ClH/c1-9-6-8(10-2)7-4-3-5-7;/h7-9H,3-6H2,1-2H3;1H
• InChI Key: NNCVJJPPZNSREI-UHFFFAOYSA-N
• Canonical SMILES: CNCC(C1CCC1)OC.Cl
• Molecular Formula: C8H18ClNO
• Molecular Weight: 179.69 g/mol
• CAS No.: 2411309-48-1

Description

(2-cyclobutyl-2-methoxyethyl)(methyl)amine hydrochloride is a useful research compound. Its molecular formula is C8H18ClNO and its molecular weight is 179.69. The purity is usually 95%.
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Scientific Research Applications

Analytical Profiling in Toxicology

"From the street to the laboratory: analytical profiles of methoxetamine, 3-methoxyeticyclidine and 3-methoxyphencyclidine and their determination in three biological matrices" explores the characterization of psychoactive arylcyclohexylamines, including methoxetamine, for analytical toxicology purposes. Advanced techniques such as gas chromatography, nuclear magnetic resonance, and liquid chromatography are utilized for qualitative and quantitative analysis in blood, urine, and vitreous humor (De Paoli et al., 2013).

Synthesis and Chemical Reactions

• "Allenylmethylsilane Derivative as a Synthetic Equivalent of 1,2,3-Butatriene: Synthesis and Reactions of Di-exo-methylenecyclobutanes and -cyclobutenes" examines the reactions of 2-methoxyallenylmethylsilane with alkenes and alkynes to create cyclobutanes and cyclobutenes, leading to the synthesis of fused bi- and tricyclic compounds (Hojo et al., 1998).

• "Preparation of (S)-1-Cyclopropyl-2-methoxyethanamine by a Chemoenzymatic Route Using Leucine Dehydrogenase" details the efficient synthesis of a key chiral intermediate for a corticotropin-releasing factor receptor antagonist (Parker et al., 2012).

• "The Kulinkovich reaction in the synthesis of constrained n,n-dialkyl neurotransmitter analogues" discusses the use of an intermolecular Ti(IV)-mediated cyclopropanation reaction to synthesize substituted 2-phenylcyclopropylamines and neurotransmitter analogues (Faler & Joullié, 2007).

Pharmaceutical Research

• "Novel Anticholinesterases Based on the Molecular Skeletons of Furobenzofuran and Methanobenzodioxepine" explores the synthesis of novel carbamates with potent inhibitory action against human enzymes, highlighting their potential for therapeutic applications (Luo et al., 2005).

• "Synthesis and anti-influenza virus activity of novel pyrimidine derivatives" investigates synthetic routes of pyrimidine derivatives and their antiviral potency against types A and B influenza virus (Hisaki et al., 1999).